Cas no 1805088-31-6 (2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile
• CAS No: 1805088-31-6
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4891131
• Update Time: 2025-06-29

2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile

• Inchi： 1S/C9H9F2N3O/c10-9(11)6-3-5(1-2-12)14-7(4-13)8(6)15/h3,9,15H,1,4,13H2
• InChI Key： XCIDSVMQODZLLO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC#N)N=C(CN)C=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.3
• Topological Polar Surface Area: 82.9

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile

2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile: A Comprehensive Overview

The compound 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile (CAS No. 1805088-31-6) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, with various substituents attached at specific positions. The presence of an aminomethyl group at position 2, a difluoromethyl group at position 4, a hydroxyl group at position 3, and an acetonitrile group at position 6 makes it a versatile molecule with potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The aminomethyl group in this compound is particularly interesting as it can act as a hydrogen bond donor, enhancing its bioavailability and interaction potential with biological systems. Additionally, the difluoromethyl group introduces electronic effects that can modulate the compound's reactivity and stability, making it suitable for various chemical transformations.

The hydroxyl group at position 3 plays a crucial role in the compound's solubility and ability to form hydrogen bonds, which are essential for its activity in biological systems. Meanwhile, the acetonitrile group at position 6 adds electron-withdrawing properties, which can influence the molecule's electronic distribution and reactivity. These features collectively make 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile a promising candidate for exploring novel therapeutic agents.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to synthesize this molecule efficiently. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of applications, this compound has shown potential in the development of antiviral agents due to its ability to inhibit key viral enzymes. Recent studies have demonstrated its efficacy against certain viral strains, suggesting that it could be a lead compound for further drug development. Furthermore, its unique electronic properties make it a candidate for use in organic electronics, particularly in the design of semiconducting materials.

The environmental impact of this compound is another area of interest. Researchers have investigated its biodegradability and toxicity profiles to assess its safety for industrial and medical applications. Preliminary results indicate that it has low toxicity under normal usage conditions, which is encouraging for its potential commercialization.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile (CAS No. 1805088-31-6) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it an attractive target for further research and development in both academic and industrial settings.